5-(Chloromethyl)-2-methanesulfonyl-1-(2-methylpropyl)-1H-imidazole

• IUPAC Name: 5-(chloromethyl)-1-(2-methylpropyl)-2-methylsulfonylimidazole
• InChI: InChI=1S/C9H15ClN2O2S/c1-7(2)6-12-8(4-10)5-11-9(12)15(3,13)14/h5,7H,4,6H2,1-3H3
• InChI Key: IYKFEUBODAFROY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=CN=C1S(=O)(=O)C)CCl
• Molecular Formula: C9H15ClN2O2S
• Molecular Weight: 250.75 g/mol

Description

The compound “5-(Chloromethyl)-2-methanesulfonyl-1-(2-methylpropyl)-1H-imidazole” is an imidazole derivative. Imidazole is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings. In this case, those elements are carbon and nitrogen. The compound also contains a chloromethyl group (-CH2Cl), a methanesulfonyl group (-SO2CH3), and a 2-methylpropyl group (isobutyl group, -CH(CH3)2) attached to the imidazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the imidazole ring, followed by the addition of the various functional groups. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be based on the imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The chloromethyl, methanesulfonyl, and 2-methylpropyl groups would be attached to specific carbon atoms on this ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the chloromethyl group might be susceptible to nucleophilic substitution reactions, while the methanesulfonyl group could potentially act as a good leaving group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the chloromethyl and methanesulfonyl groups might make the compound polar and potentially increase its boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, the mechanism of action would depend on the biological target of the drug.

Safety and Hazards

As with any chemical compound, handling “5-(Chloromethyl)-2-methanesulfonyl-1-(2-methylpropyl)-1H-imidazole” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

The future research directions for this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in clinical trials.